3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol

• IUPAC Name: spiro[3,4-dihydrochromene-2,4'-piperidine]-4-ol
• InChI: InChI=1S/C13H17NO2/c15-11-9-13(5-7-14-8-6-13)16-12-4-2-1-3-10(11)12/h1-4,11,14-15H,5-9H2
• InChI Key: YACWOHWWWFUHCI-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CC(C3=CC=CC=C3O2)O
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol

Description

3,4-Dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol, also known as DHP-4-ol, is an important intermediate in the synthesis of piperidines, which are a class of nitrogen-containing heterocycles that are found in a variety of natural and synthetic compounds. DHP-4-ol is an important intermediate for the synthesis of a range of biologically active compounds, including opioids, anticonvulsants, and anti-inflammatory agents.

Scientific Research Applications

3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol has a wide range of scientific research applications, including the synthesis of a variety of biologically active compounds. It is used in the synthesis of opioids, anticonvulsants, and anti-inflammatory agents. Additionally, it is used in the synthesis of piperidines, which are important intermediates in the synthesis of a range of natural and synthetic compounds. It is also used in the synthesis of a variety of heterocyclic compounds, including benzodiazepines, quinolones, and imidazoles.

Mechanism of Action

The mechanism of action of 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol is not well understood. It is believed to act as an agonist at the mu-opioid receptor, which is involved in the regulation of pain and reward pathways in the brain. Additionally, it is believed to act as an antagonist at the kappa-opioid receptor, which is involved in the regulation of anxiety and stress responses.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol are not well understood. However, it is believed to act as an agonist at the mu-opioid receptor, which is involved in the regulation of pain and reward pathways in the brain. Additionally, it is believed to act as an antagonist at the kappa-opioid receptor, which is involved in the regulation of anxiety and stress responses.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol in lab experiments include its availability, low cost, and ease of synthesis. Additionally, it is a versatile intermediate that can be used in the synthesis of a variety of biologically active compounds. The main limitation of using 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol in lab experiments is that its mechanism of action is not well understood, which can make it difficult to predict the effects of its use in certain applications.

Future Directions

There are a variety of potential future directions for the study of 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol. These include further research into its mechanism of action, the development of new synthesis methods, and the investigation of its potential therapeutic applications. Additionally, further research could be conducted into its biochemical and physiological effects, as well as its potential toxic effects. Finally, further research could be conducted into its potential use as an intermediate in the synthesis of a variety of biologically active compounds.

Synthesis Methods

3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol can be synthesized through a variety of methods, including the reaction of 1-benzopyran-2-carboxylic acid with piperidine, the reaction of 1-benzopyran-2-carboxaldehyde with piperidine, and the reaction of 3,4-dihydro-1-benzopyran-2-carboxylic acid with piperidine. The most common method for the synthesis of 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol involves the reaction of 1-benzopyran-2-carboxylic acid with piperidine in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction proceeds via a condensation reaction to form a 1,4-dihydropyridine intermediate, which is then oxidized to the desired product.